Cas no 61773-39-5 (7-methyl-2,5-dioxopyrano[3,2-c]pyran-4-carboxylic Acid)

• Product Name: 7-methyl-2,5-dioxopyrano[3,2-c]pyran-4-carboxylic Acid
• CAS No: 61773-39-5
• MF: C₁₀H₆O₆
• MW: 222.15104341507
• CID: 955084
• PubChem ID: 325409
• Update Time: 2025-04-19

7-methyl-2,5-dioxopyrano[3,2-c]pyran-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2,5-dioxopyrano[3,2-c]pyran-4-carboxylic Acid
• AC1L6W6P
• NSC294143
• NSC-294143
• DTXSID40315347
• 61773-39-5
• 7-Methyl-2,5-dioxo-2H,5H-pyrano[4,3-b]pyran-4-carboxylic acid

• Inchi： 1S/C10H6O6/c1-4-2-6-8(10(14)15-4)5(9(12)13)3-7(11)16-6/h2-3H,1H3,(H,12,13)
• InChI Key： XYTUCQOGDSBXBF-UHFFFAOYSA-N
• SMILES： O1C(C=C(C(=O)O)C2C(=O)OC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 222.01638
• Monoisotopic Mass: 222.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 391.6°C at 760 mmHg
• Flash Point: 160.3°C
• Refractive Index: 1.623
• PSA: 89.9
• LogP: 0.75280